2-((benzo[d]isoxazol-3-ylmethyl)sulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 5-(1,2-benzoxazol-3-ylmethylsulfonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C19H16N4O4S/c24-19-14-11-22(10-8-15(14)20-18-7-3-4-9-23(18)19)28(25,26)12-16-13-5-1-2-6-17(13)27-21-16/h1-7,9H,8,10-12H2
• InChI Key: UOSSMGGNZHSPBW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC=CN3C2=O)S(=O)(=O)CC4=NOC5=CC=CC=C54
• Molecular Formula: C19H16N4O4S
• Molecular Weight: 396.4 g/mol
• CAS No.: 1904309-88-1

Description

The compound “2-((benzo[d]isoxazol-3-ylmethyl)sulfonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4’,3’-d]pyrimidin-11(2H)-one” is a complex organic molecule. It is a derivative of isoxazole, a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions. Isoxazole derivatives have been studied for their wide spectrum of biological activities and therapeutic potential.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A study focused on the synthesis of novel pyrazolopyrimidines that incorporate mono- and diphenylsulfonyl groups. These compounds, including structures related to the one , have been evaluated for their antimicrobial activities. It was found that derivatives containing sulfone groups showed significant activity against a variety of bacteria and fungi, highlighting the potential of such compounds in developing new antimicrobial agents (Alsaedi et al., 2019).

Antitumor and Antibacterial Agents

Another research area involves the synthesis of thieno[3,2-d] pyrimidine derivatives as potent antitumor and antibacterial agents. This study highlights the therapeutic potential of pyrimidine derivatives in treating cancer and bacterial infections, showcasing the versatility of these compounds in medicinal chemistry (Hafez et al., 2017).

Sulfonamide-based Hybrid Compounds

Research on sulfonamide-based hybrid compounds has shown that these molecules possess a wide range of pharmacological activities, including antibacterial, antitumor, and antineuropathic pain properties. The study of two-component sulfonamide hybrids has been particularly noted for their significant biological activity, illustrating the compound's relevance in drug discovery and development (Ghomashi et al., 2022).

Antifolate Agents for Cancer Therapy

Compounds with pyrrolo[2,3-d]pyrimidine structures have been synthesized as potential antifolate agents for cancer therapy. These compounds target dihydrofolate reductase, an enzyme crucial for DNA synthesis in cells, demonstrating the importance of pyrimidine derivatives in developing new anticancer drugs (Gangjee et al., 2007).

Future Directions

Isoxazole and its derivatives have been of immense importance due to their wide spectrum of biological activities and therapeutic potential. Therefore, the development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This compound, as a derivative of isoxazole, could be a part of these future research directions.